10.1039/TF946420B066 | The determination of macromolecular configurations in dilute solution by light scattering | Kuujia.com

The determination of macromolecular configurations in dilute solution by light scattering

Transactions of the Faraday Society Pub Date: DOI: 10.1039/TF946420B066

Abstract

The first page of this article is displayed as the abstract.

The determination of macromolecular configurations in dilute solution by light scattering

The determination of macromolecular configurations in dilute solution by light scattering

Share View Original Text

Recommended Literature

[1] A review of nanostructured surfaces and materials for dental implants: surface coating, patterning and functionalization for improved performance Rahimeh RasouliBiomater. Sci., 2018,6, 1312-1338 10.1039/C8BM00021B
[2] A dopamine-modulated nitrogen-doped graphene quantum dot fluorescence sensor for the detection of glutathione in biological samples Zhenzhen Liu,Yan Gong,Zhefeng FanNew J. Chem., 2016,40, 8911-8917 10.1039/C6NJ02473D
[3] Correction: Empowering mechanochemistry with multi-mechanophore polymer architectures Brandon H. Bowser,Stephen L. CraigPolym. Chem., 2019,10, 6523-6523 10.1039/C9PY90180A
[4] Weaving an infinite 3-D supramolecular network via AuI⋯AuIII aurophilicity and C–H⋯Cl hydrogen bonding† Chang-Chuan Chou,Chia-Chi Yang,Hao-Ching Chang,Way-Zen Lee,Ting-Shen KuoNew J. Chem., 2016,40, 1944-1947 10.1039/C5NJ02860D
[5] Unrolling the hydrogen bond properties of C–H···O interactions Chem. Commun., 1997, 727-734 10.1039/A603049A
[6] Copper ferrite–graphene hybrid: a highly efficient magnetic catalyst for chemoselective reduction of nitroarenes† Haiyan Zhang,Shutao Gao,Ningzhao Shang,Chun Wang,Zhi WangRSC Adv., 2014,4, 31328-31332 10.1039/C4RA05059B
[7] Crystallographic dependence of internal bias in domain engineered Mn-doped relaxor-PbTiO3 single crystals Shujun Zhang,Qiang Li,Qingfeng Yan,Yiling Zhang,Troy Ansell,Jun Luo,Thomas R. ShroutJ. Mater. Chem. C, 2016,4, 4568-4576 10.1039/C6TC00875E
[8] Effect of the nature of protecting group at O-4 on stereoselectivity of glycosylation by 4-O-substituted 2,3-di-O-benzylfucosyl bromides Mendeleev Commun., 1999,9, 114-116 10.1070/MC1999v009n03ABEH001073
[9] Host–guest energetic materials constructed by incorporating oxidizing gas molecules into an organic lattice cavity toward achieving highly-energetic and low-sensitivity performance† Jinjiang Xu,Shensheng Zheng,Shiliang Huang,Yong Tian,Yu Liu,Haobin Zhang,Jie SunChem. Commun., 2019,55, 909-912 10.1039/C8CC07347C
[10] Polarographic determination of 2:4:6-trinitrotoluene and cyclo trimethylenetrinitramine in explosive mixtures Analyst, 1954,79, 644-648 10.1039/AN9547900644

Transactions of the Faraday Society

Journal Name：Transactions of the Faraday Society

Research Products

N-methylpiperazine-1-carboxamide

CAS no.: 163361-25-9
L-Proline,L-lysylglycyl-L-phenylalanyl-L-seryl-L-tyrosyl-L-phenylalanylglycyl-L-a-glutamyl-L-a-aspartyl-L-leucyl-L-methionyl-

CAS no.: 157877-99-1
2-(2-Nitrophenyl)-1H-benzimidazole-5-carboxylic Acid

CAS no.: 190121-93-8
6,8-Dichloro-2H-chromene-3-carboxylic Acid Methyl Ester

CAS no.: 118693-22-4
(R)-tert-butyl 1-(benzylamino)-4-methyl-1-oxopentan-2-ylcarbamate

CAS no.: 118283-03-7
m-Carboxycinnamic Acid Bishydroxamide

CAS no.: 174664-65-4
4,5-Dichloro-2-(4-methylbenzyl)pyridazin-3(2H)-one

CAS no.: 173843-86-2
2-(4-Methylpiperazin-1-yl)ethanethioamide

CAS no.: 164926-91-4
3-{(benzyloxy)carbonylamino}-2-methylpropanoic acid

CAS no.: 101642-77-7
RTI-113

CAS no.: 141807-57-0